Cas no 2905-86-4 (Propanoic acid,3-[(aminocarbonyl)amino]-2-methyl-)

• Product Name: Propanoic acid,3-[(aminocarbonyl)amino]-2-methyl-
• CAS No: 2905-86-4
• MF: C₅H₁₀N₂O₃
• MW: 146.144501209259
• CID: 261598
• PubChem ID: 329764950
• Update Time: 2025-04-19

Propanoic acid,3-[(aminocarbonyl)amino]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[(aminocarbonyl)amino]-2-methyl-
• 3-(carbamoylamino)-2-methylpropanoic acid
• β-UBA
• β-Ureidoisobutyric acid
• 3-Ureido-2-methylpropanoic acid
• 3-[(Aminocarbonyl)amino]-2-methylpropanoic acid
• N-Carbamoyl-2-methyl-β-alanine
• 3-Ureidoisobutyrate
• C05100
• CAA90586
• beta-Alanine, N-carbamoyl-2-methyl-
• beta-Ureidoisobutyric acid
• propanoic acid, 3-[(aminocarbonyl)amino]-2-methyl-
• NS00124344
• Q2823221
• DL-beta-Ureidoisobutyric acid
• 2-Methyl-3-ureidopropanoic acid
• SCHEMBL1331722
• DL-3-Ureidoisobutyric acid
• Ureidoisobutyric acid
• 3-Ureidoisobutyric acid; LC-tDDA; CE10
• CHEBI:1670
• 3-UREIDO-ISOBUTYRATE
• DTXSID80863054
• DL-3-Ureidoisobutyric acid, >=99.0% (HPLC)
• beta-Uba
• 3-ureidoisobutyric acid
• Propanoic acid, 3-((aminocarbonyl)amino)-2-methyl-
• 2905-86-4
• beta-ureidoisobutyrate
• 3-((aminocarbonyl)amino)-2-methylpropanoic acid
• 3-carbamoylamino-2-methylpropanoic acid
• AKOS011969240

• MDL： MFCD16839769
• Inchi： 1S/C5H10N2O3/c1-3(4(8)9)2-7-5(6)10/h3H,2H2,1H3,(H,8,9)(H3,6,7,10)
• InChI Key： PHENTZNALBMCQD-UHFFFAOYSA-N
• SMILES： OC(C(C)CNC(N)=O)=O

Computed Properties

• Exact Mass: 146.0692
• Monoisotopic Mass: 146.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.263
• Melting Point: 120-121 °C
• Boiling Point: 317.5°Cat760mmHg
• Flash Point: 145.8°C
• Refractive Index: 1.497
• PSA: 92.42

Propanoic acid,3-[(aminocarbonyl)amino]-2-methyl- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas